Cas no 155778-26-0 (Benzamide, N-(3S)-1-azabicyclo[2.2.2]oct-3-yl-)

• Product name: Benzamide, N-(3S)-1-azabicyclo[2.2.2]oct-3-yl-
• CAS No: 155778-26-0
• MF: C₁₄H₁₈N₂O
• MW: 230.30552
• CID: 1331957
• PubChem ID: 14556119

Benzamide, N-(3S)-1-azabicyclo[2.2.2]oct-3-yl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3S)-1-azabicyclo[2.2.2]oct-3-yl-
• N-[(3S)-1-azabicyclo[2.2.2]octan-3-yl]benzamide
• (S)-N-(1-Aza-bicyclo[2.2.2]oct-3-yl)-benzamide
• SCHEMBL3225472
• DTXSID20561648
• CHEMBL43243
• 155778-26-0
• BDBM50282049

• Inchi： InChI=1S/C14H18N2O/c17-14(12-4-2-1-3-5-12)15-13-10-16-8-6-11(13)7-9-16/h1-5,11,13H,6-10H2,(H,15,17)/t13-/m1/s1
• InChI Key： MVKDKUUCCOPJSG-CYBMUJFWSA-N
• SMILES： C1CN2CCC1C(C2)NC(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 230.14204
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34